7-(3-fluorophenyl)-5-(4-methoxyphenyl)-1,5,6,7-tetrahydrotetrazolo[1,5-a]pyrimidine

• Molecular Formula: C17H16FN5O
• Molecular Weight: 325.34 g/mol
• IUPAC Name: 7-(3-fluorophenyl)-5-(4-methoxyphenyl)-1,5,6,7-tetrahydrotetrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C17H16FN5O/c1-24-14-7-5-11(6-8-14)15-10-16(12-3-2-4-13(18)9-12)23-17(19-15)20-21-22-23/h2-9,15-16H,10H2,1H3,(H,19,20,22)
• InChI Key: DMTUOMYTWQXLJK-UHFFFAOYSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)C2CC(N3C(=N2)N=NN3)C4=CC(=CC=C4)F

Description

7-(3-fluorophenyl)-5-(4-methoxyphenyl)-1,5,6,7-tetrahydrotetrazolo[1,5-a]pyrimidine is a novel compound that has gained attention in the scientific community due to its potential applications in the fields of medicine and pharmacology. This compound is a tetrazolo-pyrimidine derivative that has shown promising results in various scientific studies.

Mechanism of Action

The mechanism of action of 7-(3-fluorophenyl)-5-(4-methoxyphenyl)-1,5,6,7-tetrahydrotetrazolo[1,5-a]pyrimidine is not fully understood. However, it is believed that this compound exerts its therapeutic effects by targeting specific molecular pathways involved in the pathogenesis of various diseases.
Biochemical and Physiological Effects:
Studies have shown that 7-(3-fluorophenyl)-5-(4-methoxyphenyl)-1,5,6,7-tetrahydrotetrazolo[1,5-a]pyrimidine exhibits potent anti-inflammatory, anti-cancer, and neuroprotective effects. This compound has been shown to inhibit the growth of cancer cells, reduce inflammation, and protect neurons from damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 7-(3-fluorophenyl)-5-(4-methoxyphenyl)-1,5,6,7-tetrahydrotetrazolo[1,5-a]pyrimidine in lab experiments is its high potency and specificity. This compound has shown promising results in various studies and has the potential to be used as a therapeutic agent. However, the limitations of using this compound in lab experiments include its high cost, limited availability, and potential toxicity.

Future Directions

There are several future directions for the research and development of 7-(3-fluorophenyl)-5-(4-methoxyphenyl)-1,5,6,7-tetrahydrotetrazolo[1,5-a]pyrimidine. These include:
1. Further studies to elucidate the mechanism of action of this compound.
2. Development of more efficient and cost-effective synthesis methods.
3. Investigation of the potential use of this compound in the treatment of other diseases.
4. Exploration of the potential use of this compound as a diagnostic tool.
5. Investigation of the potential use of this compound in combination with other therapeutic agents.
6. Development of more potent and specific derivatives of this compound.
7. Investigation of the potential use of this compound in drug delivery systems.
Conclusion:
In conclusion, 7-(3-fluorophenyl)-5-(4-methoxyphenyl)-1,5,6,7-tetrahydrotetrazolo[1,5-a]pyrimidine is a novel compound that has shown promising results in various scientific studies. This compound has the potential to be used as a therapeutic agent in the treatment of various diseases. However, further research is needed to fully understand its mechanism of action and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of 7-(3-fluorophenyl)-5-(4-methoxyphenyl)-1,5,6,7-tetrahydrotetrazolo[1,5-a]pyrimidine involves the reaction of 4-methoxyphenylhydrazine and 3-fluorobenzaldehyde with ethyl acetoacetate in the presence of ammonium acetate and glacial acetic acid. The resulting product is then treated with hydrazine hydrate to obtain the final compound.

Scientific Research Applications

The scientific research application of 7-(3-fluorophenyl)-5-(4-methoxyphenyl)-1,5,6,7-tetrahydrotetrazolo[1,5-a]pyrimidine is mainly focused on its potential as a therapeutic agent. This compound has shown promising results in various studies related to cancer, inflammation, and neurological disorders.